5-(3,4-Dimethylphenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
5-(3,4-Dimethylphenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name:
Vulcanchem
CAS No.:
853753-71-6
VCID:
VC0357270
InChI:
InChI=1S/C23H22N4O3S/c1-5-10-26-20(24)19(31(29,30)17-9-8-14(2)16(4)12-17)13-18-22(26)25-21-15(3)7-6-11-27(21)23(18)28/h5-9,11-13,24H,1,10H2,2-4H3
SMILES:
CC1=C(C=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)CC=C)C
Molecular Formula:
C23H22N4O3S
Molecular Weight:
434.5g/mol
5-(3,4-Dimethylphenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
CAS No.: 853753-71-6
Main Products
VCID: VC0357270
Molecular Formula: C23H22N4O3S
Molecular Weight: 434.5g/mol
CAS No. | 853753-71-6 |
---|---|
Product Name | 5-(3,4-Dimethylphenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one |
Molecular Formula | C23H22N4O3S |
Molecular Weight | 434.5g/mol |
IUPAC Name | 5-(3,4-dimethylphenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one |
Standard InChI | InChI=1S/C23H22N4O3S/c1-5-10-26-20(24)19(31(29,30)17-9-8-14(2)16(4)12-17)13-18-22(26)25-21-15(3)7-6-11-27(21)23(18)28/h5-9,11-13,24H,1,10H2,2-4H3 |
Standard InChIKey | VKSUKNYNVJXTQY-UHFFFAOYSA-N |
SMILES | CC1=C(C=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)CC=C)C |
Canonical SMILES | CC1=C(C=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)CC=C)C |
PubChem Compound | 3801769 |
Last Modified | Nov 11 2021 |
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